An In-depth Technical Guide to the Physicochemical Properties of Coconut Diethanolamide for Analysis
An In-depth Technical Guide to the Physicochemical Properties of Coconut Diethanolamide for Analysis
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physicochemical properties of Coconut Diethanolamide (CDEA), a non-ionic surfactant widely utilized in various industries, including pharmaceuticals and personal care. This document details its chemical structure, physical characteristics, and key analytical methodologies for its characterization. The information is intended to support research, development, and quality control activities.
Chemical and Physical Properties
Coconut Diethanolamide is not a single compound but a complex mixture of diethanolamides of fatty acids derived from coconut oil. The primary fatty acids in coconut oil are lauric acid, myristic acid, palmitic acid, and oleic acid. Consequently, CDEA is a mixture of the corresponding N,N-bis(2-hydroxyethyl)amides.[1] Its general chemical structure is depicted below:
General Chemical Structure of Coconut Diethanolamide
Where 'R' represents the alkyl chain from the coconut oil fatty acids, typically ranging from C8 to C18.
The physicochemical properties of CDEA can vary depending on the specific fatty acid composition and the manufacturing process (e.g., 1:1 vs. 1:2 condensate, which refers to the molar ratio of fatty acids to diethanolamine used in the reaction).[2] Key properties are summarized in the tables below.
Table 1: General Physicochemical Properties of Coconut Diethanolamide
| Property | Value | References |
| CAS Number | 68603-42-9 | [1][3] |
| Appearance | Viscous, yellowish to amber liquid | [1] |
| Molecular Formula | CH₃(CH₂)nC(=O)N(CH₂CH₂OH)₂, n ~ 6-16 | [1] |
| Solubility | Soluble in water | [1] |
| pH (1% aqueous solution) | 9.0 - 11.5 | [2] |
Table 2: Quantitative Physicochemical Data for Coconut Diethanolamide
| Parameter | Value | References |
| Density (at 20°C) | ~0.99 g/cm³ | [4] |
| Viscosity (at 25°C) | 300 - 1000 cP | |
| Boiling Point | 168 - 275 °C | [4] |
| Melting Point | < 10 °C | |
| Critical Micelle Concentration (CMC) | 1.401% w/w | [5] |
| Hydrophilic-Lipophilic Balance (HLB) | 12.558 (calculated) | [5] |
Experimental Protocols for Analysis
Accurate characterization of CDEA is crucial for its application. The following sections detail key experimental protocols for its analysis.
Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental property of surfactants, indicating the concentration at which micelles begin to form.
Methodology: Surface Tension Measurement (Ring Method)
This method involves measuring the surface tension of CDEA solutions at various concentrations. The CMC is identified as the concentration at which the surface tension plateaus.[5]
Protocol:
-
Prepare a stock solution of CDEA in deionized water.
-
Create a series of dilutions of the stock solution to obtain a range of concentrations.
-
Measure the surface tension of each solution at a constant temperature (e.g., 25°C) using a surface tensiometer equipped with a du Noüy ring or Wilhelmy plate.
-
Plot the surface tension as a function of the logarithm of the CDEA concentration.
-
The CMC is determined from the intersection of the two linear portions of the plot.[6][7][8]
Analysis of Free Diethanolamine (DEA) by Gas Chromatography (GC)
The presence of unreacted diethanolamine is a critical quality parameter due to potential safety concerns.[9]
Methodology: GC with Flame Ionization Detection (FID)
This method separates and quantifies free DEA from the CDEA matrix.[9]
Protocol:
-
Sample Preparation: Accurately weigh a known amount of the CDEA sample and dissolve it in methanol to a specific concentration (e.g., 50 mg/mL).[9]
-
Standard Preparation: Prepare a series of DEA standards in methanol covering the expected concentration range in the samples.[9]
-
GC Conditions:
-
Columns: Wide-bore capillary columns such as Rtx-1 (methyl silicone) or SPB-5 (95% dimethyl-5% diphenyl polysiloxane) are suitable.[9]
-
Injector: Splitless injection is recommended.
-
Oven Temperature Program (for SPB-5 column):
-
Initial temperature: 120°C
-
Ramp 1: 6°C/min to 170°C
-
Ramp 2: 30°C/min to 280°C, hold for 30 minutes.[9]
-
-
Detector: Flame Ionization Detector (FID).
-
-
Analysis: Inject both the sample and standard solutions into the GC system.
-
Quantification: Identify the DEA peak in the sample chromatogram by comparing its retention time with that of the standards. Quantify the amount of DEA using a calibration curve generated from the standard solutions.[9]
Determination of Free Amine Value by Titration
The free amine value is a measure of the total amount of unreacted diethanolamine and other basic nitrogen-containing impurities.
Methodology: Acid-Base Titration (ASTM D2074)
This standard test method involves the titration of the sample with a standardized acid.
Protocol:
-
Sample Preparation: Accurately weigh a suitable amount of the CDEA sample into an Erlenmeyer flask.
-
Dissolution: Dissolve the sample in a suitable solvent mixture, such as isopropyl alcohol and chloroform.
-
Indicator: Add a few drops of an appropriate indicator, such as bromophenol blue.
-
Titration: Titrate the solution with a standardized solution of hydrochloric acid (HCl) until the endpoint is reached, as indicated by a color change of the indicator.
-
Calculation: Calculate the amine value based on the volume of titrant used, its concentration, and the weight of the sample.
Note: This is a general outline. For detailed procedures, refer to the official ASTM D2074 standard.
Compositional Analysis by High-Performance Liquid Chromatography (HPLC)
HPLC, particularly when coupled with mass spectrometry (HPLC-MS), is a powerful technique for separating and identifying the individual fatty acid diethanolamide components within the CDEA mixture.[3][10][11]
General Methodology: HPLC-MS
-
Sample Preparation: Dissolve the CDEA sample in a suitable solvent, such as a mixture of acetonitrile and water, and filter to remove any particulates.[12][13]
-
HPLC System:
-
Column: A reverse-phase column (e.g., C18) is typically used to separate the components based on the length and saturation of their fatty acid chains.
-
Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with a modifier like formic acid) and an organic phase (e.g., acetonitrile or methanol) is generally employed.
-
Detector: A mass spectrometer (MS) is used for detection and identification of the individual amide components based on their mass-to-charge ratio. Electrospray ionization (ESI) in positive mode is often suitable for these compounds.[11]
-
-
Analysis: The separated components are detected by the MS, and their relative abundance can be determined from the peak areas in the chromatogram. Identification is confirmed by the mass spectra.
Logical Relationships in CDEA Analysis
The analysis of CDEA involves a series of interconnected steps to ensure its quality and suitability for its intended application. The following diagram illustrates the logical flow of a comprehensive analysis.
References
- 1. Cocamide DEA - Wikipedia [en.wikipedia.org]
- 2. cir-safety.org [cir-safety.org]
- 3. Cocamide Diethanolamine (DEA) - analysis - Analytice [analytice.com]
- 4. COCONUT OIL DIETHANOLAMINE CONDENSATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. personal.ems.psu.edu [personal.ems.psu.edu]
- 7. Measuring Critical Micelle Concentration as a Function of Cavitand Additives Using Surface Tension and Dye Micellization - PMC [pmc.ncbi.nlm.nih.gov]
- 8. How to measure surface tension and CMC (Critical Micelle Concentration), Measurement of surface tension and critical micelle concentration used surface tensiometer-KINO Scientific Instrument Inc. [surface-tension.org]
- 9. scispace.com [scispace.com]
- 10. Cocamide DEA Testing | HPLC-MS Proposition 65 Analysis [pentyllabs.com]
- 11. pubs.acs.org [pubs.acs.org]
- 12. Development of Liquid Chromatographic Retention Index Based on Cocamide Diethanolamine Homologous Series (C(n)-DEA) - PMC [pmc.ncbi.nlm.nih.gov]
- 13. organomation.com [organomation.com]
